Cas no 62596-57-0 (1,3-Isobenzofurandione,4-hydroxy-7-methyl-(9CI))

• Product Name: 1,3-Isobenzofurandione,4-hydroxy-7-methyl-(9CI)
• CAS No: 62596-57-0
• MF: C₉H₆O₄
• MW: 178.14154291153
• CID: 956942
• Update Time: 2022-09-22

1,3-Isobenzofurandione,4-hydroxy-7-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,4-hydroxy-7-methyl-(9CI)
• 1,3-Isobenzofurandione, 4-hydroxy-7-methyl-

• Inchi： 1S/C9H6O4/c1-4-2-3-5(10)7-6(4)8(11)13-9(7)12/h2-3,10H,1H3
• InChI Key： MMCKOAAEPCFRSN-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(O)=CC=C2C)C(=O)O1

Computed Properties

• Exact Mass: 178.027
• Monoisotopic Mass: 178.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2